Cas no 1804538-92-8 (2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804538-92-8
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930689
• Update Time: 2025-10-24

2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-6-3(2-11)1-4(14(15)16)5(12)13-6/h1H,2,11H2,(H2,12,13)
• InChI Key： SIGRAZSSICSHIG-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=CC(=C(N)N=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.3
• Topological Polar Surface Area: 120

Additional information on 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine

Introduction to 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804538-92-8)

2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine, identified by its CAS number 1804538-92-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, including its amino, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential therapeutic utilities.

The presence of multiple functional groups in 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine makes it a versatile scaffold for drug discovery and development. The amino group at the 2-position and the aminomethyl group at the 5-position provide opportunities for further derivatization and conjugation with other bioactive molecules. Additionally, the nitro group at the 3-position and the trifluoromethoxy group at the 6-position introduce electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with various biological receptors and enzymes. The nitro group, in particular, has been extensively studied for its potential in enhancing binding affinity and selectivity. Furthermore, the trifluoromethoxy group is known to improve metabolic stability and oral bioavailability, making it a valuable moiety in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine with target proteins. These studies suggest that the compound may exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. For instance, preliminary docking studies have indicated that this molecule could interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The aminomethyl group at the 5-position of 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine offers a unique opportunity for further functionalization. This group can be used to attach various pharmacophores or biomolecules through amide or urea linkages, leading to novel conjugates with enhanced therapeutic potential. Such modifications have been successfully employed in the development of targeted therapeutics, including antibodies-drug conjugates (ADCs) and peptidomimetics.

Moreover, the nitro group at the 3-position can be reduced to an amine under mild conditions, providing a facile route to synthesize derivatives with different electronic properties. This redox-active nature of the nitro group has been exploited in several drug candidates designed to exploit prodrug strategies, where conversion from an inactive nitro form to an active amine form occurs within the biological system.

The trifluoromethoxy group at the 6-position not only enhances lipophilicity but also influences hydrogen bonding interactions with biological targets. This moiety has been shown to improve binding affinity by participating in specific hydrogen bonds or by modulating hydrophobic effects. In fact, many modern drugs incorporate trifluoromethoxy groups to enhance their pharmacokinetic profiles and therapeutic efficacy.

In conclusion, 2-Amino-5-(aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804538-92-8) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play a crucial role in developing next-generation therapeutics.